Cas no 102026-45-9 (2-Thiazolamine,4,5-bis(4-methylphenyl)-)

2-Thiazolamine,4,5-bis(4-methylphenyl)- structure
102026-45-9 structure
Product Name:2-Thiazolamine,4,5-bis(4-methylphenyl)-
CAS No:102026-45-9
MF:C17H16N2S
MW:280.387342453003
CID:203877
PubChem ID:2382939
Update Time:2025-04-19

2-Thiazolamine,4,5-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolamine,4,5-bis(4-methylphenyl)-
    • 4,5-Bis(4-methylphenyl)-1,3-thiazol-2-amine
    • 4,5-Di-p-tolyl-thiazol-2-ylamine
    • AC1M5PF6
    • AC1Q2JZ3
    • CTK8E4665
    • HMS2707M23
    • SMR000349342
    • Z48847557
    • MFCD03655002
    • EN300-02788
    • AKOS000116017
    • CHEMBL1487337
    • MLS001006405
    • [4,5-bis(p-tolyl)thiazol-2-yl]amine
    • BDBM68145
    • 102026-45-9
    • 2-Thiazolamine, 4,5-bis(4-methylphenyl)-
    • 4,5-Di-p-tolylthiazol-2-amine
    • 4,5-bis(4-methylphenyl)-2-thiazolamine
    • DTXSID90368343
    • J-514066
    • cid_2382939
    • bis(4-methylphenyl)-1,3-thiazol-2-amine
    • SCHEMBL25352230
    • DB-411870
    • G19386
    • MDL: MFCD03655002
    • Inchi: 1S/C17H16N2S/c1-11-3-7-13(8-4-11)15-16(20-17(18)19-15)14-9-5-12(2)6-10-14/h3-10H,1-2H3,(H2,18,19)
    • InChI Key: DLANDBNUPHBVOL-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(C2C=CC(C)=CC=2)=C1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 280.10358
  • Monoisotopic Mass: 280.103419
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2
  • XLogP3: 4.7

Experimental Properties

  • Density: 1.18
  • Boiling Point: 439.1°Cat760mmHg
  • Flash Point: 219.3°C
  • Refractive Index: 1.642
  • PSA: 38.91
  • LogP: 4.60620

2-Thiazolamine,4,5-bis(4-methylphenyl)- Pricemore >>

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